![molecular formula C15H25NO4 B2647441 (1R,2S)-2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid CAS No. 2227730-40-5](/img/structure/B2647441.png)
(1R,2S)-2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid
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Description
(1R,2S)-2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C15H25NO4 and its molecular weight is 283.368. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactions and Structural Analysis
Reactivity and Formation of Derivatives : The compound has been involved in reactions leading to the formation of various derivatives. For instance, 1H-pyrazole-3-carboxylic acid was transformed into corresponding 1H-pyrazole-3-carboxamides and -3-carboxylate derivatives, showcasing the compound's reactivity in producing structurally diverse molecules. The structures of these new compounds were confirmed using spectroscopic data and elemental analyses (Yıldırım et al., 2005).
Enantioselective Synthesis : The compound's cyclopropane ring was crucial in the Lewis acid-catalyzed ring-opening with amine nucleophiles, maintaining enantiomeric purity and serving as a key step in the enantioselective synthesis of complex molecules like dual serotonin/norepinephrine reuptake inhibitors (Lifchits & Charette, 2008).
Synthesis of Cyclopropyl-Containing Amino Acids : The compound served as a precursor in the synthesis of cyclopropyl-containing amino acids, demonstrating its versatility in generating bioactive molecules. The reactions included Michael additions and Diels–Alder reactions, both leading to new cyclopropyl-containing amino acids in protected form. This showcased the potential applications in designing peptidomimetics and complex organic molecules (Limbach et al., 2009).
Properties
IUPAC Name |
(1R,2S)-2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO4/c1-15(2,3)20-14(19)16-10-6-4-9(5-7-10)11-8-12(11)13(17)18/h9-12H,4-8H2,1-3H3,(H,16,19)(H,17,18)/t9?,10?,11-,12+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMTXJASSBANVDA-MMVSWEMESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC(CC1)C2CC2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)NC1CCC(CC1)[C@@H]2C[C@H]2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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